Cas no 2089682-07-3 (3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 2089682-07-3
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 5602794
• PubChem ID: 131363162
• Update Time: 2025-10-22

3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2089682-07-3
• EN300-1638856
• 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• Thiophene-3-ol, 3-(1-aminobutyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C8H17NO3S/c1-2-3-7(9)8(10)4-5-13(11,12)6-8/h7,10H,2-6,9H2,1H3
• InChI Key： PMIYDOQNZQUXEP-UHFFFAOYSA-N
• SMILES： S1(CCC(C(CCC)N)(C1)O)(=O)=O

Computed Properties

• Exact Mass: 207.09291458g/mol
• Monoisotopic Mass: 207.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 411.2±30.0 °C(Predicted)
• pka: 10.72±0.20(Predicted)

Additional information on 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione (CAS No. 2089682-07-3)

The compound 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione (CAS No. 2089682-07-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive thiolane-1,1-dione core and aminobutyl side chain, this compound exhibits potential applications in various therapeutic areas, including neurodegenerative diseases, metabolic disorders, and inflammation. Researchers are particularly interested in its hydroxy functional group, which may contribute to its bioavailability and interaction with biological targets.

In recent years, the demand for novel sulfone-containing compounds like 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione has surged due to their versatility in drug design. The 1lambda6-thiolane moiety is known for its stability and ability to modulate enzyme activity, making it a valuable scaffold for developing small-molecule inhibitors. This aligns with the growing trend in precision medicine, where targeted therapies are prioritized. Users searching for "sulfone derivatives in drug development" or "thiolane-based bioactive molecules" will find this compound highly relevant.

The synthesis of 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione often involves multi-step organic reactions, including oxidation and amination processes. Its CAS No. 2089682-07-3 serves as a critical identifier for researchers accessing chemical databases or procurement platforms. Given the rise of AI-driven drug discovery, this compound's structural features are frequently analyzed using computational chemistry tools to predict its pharmacokinetic properties. Queries such as "how to optimize sulfone-containing drug candidates" reflect the compound's relevance in modern research.

From a biochemical perspective, the aminobutyl chain in 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione may enhance its binding affinity to G-protein-coupled receptors (GPCRs), a hot topic in pharmacology. This aligns with frequent searches like "GPCR-targeted drug design 2024" or "emerging sulfone therapeutics." Additionally, the compound's potential role in oxidative stress modulation has sparked interest, as oxidative stress is linked to aging and chronic diseases—a trending focus in biomedical research.

In conclusion, 3-(1-Aminobutyl)-3-hydroxy-1lambda6-thiolane-1,1-dione (CAS No. 2089682-07-3) represents a promising candidate for further investigation in drug development. Its structural complexity and functional groups make it a subject of interest for researchers exploring next-generation therapeutics. As the scientific community continues to prioritize molecular diversity and targeted drug delivery, this compound is poised to remain a key player in advancing pharmaceutical innovation.